5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole

• Molecular Formula: C19H17BrCl2N2O
• Molecular Weight: 440.2 g/mol
• IUPAC Name: 5-[(4-bromophenoxy)methyl]-1-(2,6-dichlorophenyl)-3-propan-2-ylpyrazole
• InChI: InChI=1S/C19H17BrCl2N2O/c1-12(2)18-10-14(11-25-15-8-6-13(20)7-9-15)24(23-18)19-16(21)4-3-5-17(19)22/h3-10,12H,11H2,1-2H3
• InChI Key: IUWVFUWUKOIKMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN(C(=C1)COC2=CC=C(C=C2)Br)C3=C(C=CC=C3Cl)Cl

Description

5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole is a useful research compound. Its molecular formula is C19H17BrCl2N2O and its molecular weight is 440.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 25 mL flask was added 527 mg (1.16 mmol) of 2-[5-(4-bromophenoxymethyl)-1 (2,6-dichlorophenyl)-1H-pyrazol-3-yl]-propan-2-ol, 278 μL (1.74 mmol) Triethylsilane and 2 mL of Trifluoroacetic acid. After 1 h the crude reaction was concentrated in vacuo, washed into a separatory funnel with ethyl acetate and NaHCO3. The ethyl acetate was separated, washed with brine, dried (Na2SO4), and concentrated in vacuo to afford 5-(4-bromophenoxymethyl)-1-(2,6-dichlorophenyl)-3-isopropyl-1H-pyrazole as an off white solid (450 mg, 99%); 1H NMR (400 MHz, CDCl3): δ 7.42 (m, 1H), 7.41 (s, 1H), 7.33 (m, 1H), 7.31 (d J=9.1 Hz 2H), 6.67 (d J=9.1 Hz 2H), 6.36 (s, 1H), 4.82 (s, 2H), 4.43 (q, J=7.07 Hz 2H), 1.58 (s, 6H), MS (ES): 439 [M+H]+.